Cas no 95095-71-9 (2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone)

2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone structure
95095-71-9 structure
Product Name:2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone
CAS No:95095-71-9
MF:C5H5F3N4O
MW:194.114610433578
MDL:MFCD00068010
CID:818447
PubChem ID:1485918
Update Time:2025-04-19

2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • 2,3-Diamino-6-(trifluoromethyl)pyrimidin-4(3H)-one
    • 2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone
    • 2,3-diamino-6-(trifluoromethyl)pyrimidin-4-one
    • 4(3H)-Pyrimidinone, 2,3-diamino-6-(trifluoromethyl)-
    • 2,3,5,6-TETRACHLOROPYRIDINECARBONYL CHLORIDE
    • 2,3-diamino-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
    • MFCD00068010
    • 4(3H)-Pyrimidinone,2,3-diamino-6-(trifluoromethyl)-
    • SCHEMBL10833171
    • 95095-71-9
    • 1,2-diamino-4-(trifluoromethyl)pyrimidin-6(1h)-one
    • SMR000305864
    • SB55614
    • 8D-056
    • RXJGGWLLRAKHDL-UHFFFAOYSA-N
    • CS-0206513
    • DTXSID20363341
    • HMS1613B20
    • AKOS000266366
    • EN300-188790
    • CHEMBL1579797
    • FT-0609509
    • 1,2-diamino-4-(trifluoromethyl)pyrimidin-6-(1h)-one
    • MLS000724270
    • HMS2629L05
    • A845182
    • 2,3-diamino-6-(trifluoromethyl)-4-(3h)-pyrimidone
    • 1,2-Diamino-4(trifluoromethyl)pyrimidin-6-1(H)-one
    • BP-10249
    • J-506905
    • 1,2-Diamino-1,6-dihydro-6-oxo-4-(trifluoromethyl)pyrimidine, 1,2-Diamino-1,6-dihydro-6-oxo-4-(trifluoromethyl)-1,3-diazine
    • ALBB-019189
    • G84718
    • MDL： MFCD00068010
    • Inchi： 1S/C5H5F3N4O/c6-5(7,8)2-1-3(13)12(10)4(9)11-2/h1H,10H2,(H2,9,11)
    • InChI Key： RXJGGWLLRAKHDL-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(N(C(N)=N1)N)=O)(F)F

Computed Properties

  • Exact Mass: 194.04200
  • Monoisotopic Mass: 194.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.84
  • Melting Point: 226-228°C
  • Boiling Point: 233.9 °C at 760 mmHg
  • Flash Point: 95.2 °C
  • Refractive Index: 1.578
  • PSA: 86.93000
  • LogP: 0.72050

2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone Pricemore >>

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Apollo Scientific
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Apollo Scientific
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TRC
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TRC
D680085-500mg
2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone
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TRC
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abcr
AB156791-5 g
2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone; .
 95095-71-9
5g
 €173.80 2023-05-08

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